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Compound of Interest

Compound Name: ent-Ritonavir

Cat. No.: B15354699 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of ent-Ritonavir, the enantiomer of the antiretroviral drug Ritonavir. Given

that enantiomers possess identical chemical and physical properties, the disposal procedures

for ent-Ritonavir are the same as those for Ritonavir.

Safety First: Handling ent-Ritonavir
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with ent-Ritonavir. According to safety data sheets (SDS), Ritonavir is harmful if swallowed,

causes serious eye irritation, is a suspected carcinogen, and is suspected of damaging fertility

or the unborn child[1]. Therefore, appropriate personal protective equipment (PPE) must be

worn at all times when handling this compound. This includes, but is not limited to:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A NIOSH-approved respirator may be necessary if handling the

powder outside of a certified chemical fume hood.
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Waste Characterization: Is ent-Ritonavir a
Hazardous Waste?
Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous

if it is specifically listed by the Environmental Protection Agency (EPA) or if it exhibits certain

hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity)[2][3]. While Ritonavir is

not specifically found on the EPA's "P" or "U" lists of hazardous wastes, its known toxicological

properties warrant a conservative approach[4][5][6]. Therefore, it is recommended that all

waste containing ent-Ritonavir be managed as a hazardous waste.

The generator of the waste is ultimately responsible for making a proper waste

determination[4]. This typically involves a thorough review of the SDS and may include

analytical testing if the waste characteristics are unknown.

Quantitative Data for ent-Ritonavir
For quick reference, the following table summarizes key quantitative data for Ritonavir.

Property Value Source(s)

LD50 (Oral, Rat) >2,500 mg/kg [7]

Molecular Formula C37H48N6O5S2 [8]

Molecular Weight 720.95 g/mol [8]

Solubility in DMSO >10 mM

log Pow 6.27

Physical State Crystalline solid

Step-by-Step Disposal Procedures for ent-Ritonavir
in a Laboratory Setting
The following procedures provide a clear, step-by-step guide for the safe disposal of ent-
Ritonavir waste generated in a research laboratory.
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1. Waste Segregation and Collection:

Solid Waste:

Place all solid waste contaminated with ent-Ritonavir (e.g., weighing papers,

contaminated gloves, pipette tips) into a designated, leak-proof hazardous waste

container.

The container must be clearly labeled as "Hazardous Waste" and should also list the

chemical name "ent-Ritonavir."

Liquid Waste:

Collect all liquid waste containing ent-Ritonavir (e.g., unused solutions, solvents used for

cleaning) in a separate, compatible, and clearly labeled hazardous waste container.

The label should read "Hazardous Waste" and specify the contents, including "ent-
Ritonavir" and any solvents present.

Sharps Waste:

Any sharps contaminated with ent-Ritonavir (e.g., needles, broken glass) must be placed

in a puncture-resistant sharps container that is also labeled as hazardous waste.

2. Spill Decontamination:

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, this should include double gloves, a lab coat, and eye

protection. For larger spills, respiratory protection may be necessary.

Contain the Spill:

For liquid spills, cover with an absorbent material (e.g., spill pads, vermiculite).
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For solid spills, gently cover with a damp paper towel to avoid raising dust.

Clean the Area:

Carefully collect all contaminated materials and place them in the designated hazardous

waste container.

Clean the spill area with a suitable laboratory detergent and water.

Follow with a final rinse with water.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Ensure that all waste containers are securely sealed and properly labeled before scheduling

a pickup.

Never dispose of ent-Ritonavir waste down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ent-Ritonavir
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15354699?utm_src=pdf-custom-synthesis
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00503.pdf?1497888312
https://www.pwaste.com/HW-Drugs
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://lf-public.deq.utah.gov/WebLink/Download.aspx?dest=%2FWebLink%2FElectronicFile.aspx%3Fdocid%3D464158%26eqdocs%3DDSHW-2019-016472%26dbid%3D0
https://ecology.wa.gov/regulations-permits/guidance-technical-assistance/dangerous-waste-guidance/common-dangerous-waste/pharmaceutical-waste/rcra-waste-codes
https://www.ecomedicalwaste.com/blog-posts/hazardous-listed-pharmaceutical-waste-p-u-and-d-drugs
https://www.abmole.com/literature/ritonavir-msds.html
https://en.wikipedia.org/wiki/Ritonavir
https://www.benchchem.com/product/b15354699#ent-ritonavir-proper-disposal-procedures
https://www.benchchem.com/product/b15354699#ent-ritonavir-proper-disposal-procedures
https://www.benchchem.com/product/b15354699#ent-ritonavir-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15354699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15354699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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